Cas no 1114614-38-8 (2-cyclohexyl-N-3-(6-methanesulfonylpyridazin-3-yl)phenylacetamide)

• Product Name: 2-cyclohexyl-N-3-(6-methanesulfonylpyridazin-3-yl)phenylacetamide
• CAS No: 1114614-38-8
• MF: C₁₉H₂₃N₃O₃S
• MW: 373.46922326088
• CID: 5907588
• PubChem ID: 44015895
• Update Time: 2025-05-25

2-cyclohexyl-N-3-(6-methanesulfonylpyridazin-3-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetamide, N-[3-[6-(methylsulfonyl)-3-pyridazinyl]phenyl]-
• 2-cyclohexyl-N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)acetamide
• F2098-0052
• 2-cyclohexyl-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]acetamide
• AKOS001950560
• 1114614-38-8
• 2-cyclohexyl-N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]acetamide
• 2-cyclohexyl-N-3-(6-methanesulfonylpyridazin-3-yl)phenylacetamide

• Inchi： 1S/C19H23N3O3S/c1-26(24,25)19-11-10-17(21-22-19)15-8-5-9-16(13-15)20-18(23)12-14-6-3-2-4-7-14/h5,8-11,13-14H,2-4,6-7,12H2,1H3,(H,20,23)
• InChI Key： AFKDTXOKCPLIGW-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC=CC(C3=NN=C(S(C)(=O)=O)C=C3)=C2)=O)CCCCC1

Computed Properties

• Exact Mass: 373.14601278g/mol
• Monoisotopic Mass: 373.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 695.4±55.0 °C(Predicted)
• pka: 14.60±0.70(Predicted)

Additional information on 2-cyclohexyl-N-3-(6-methanesulfonylpyridazin-3-yl)phenylacetamide

2-Cyclohexyl-N-3-(6-Methanesulfonylpyridazin-3-yl)Phenylacetamide: A Comprehensive Overview

2-Cyclohexyl-N-3-(6-methanesulfonylpyridazin-3-yl)phenylacetamide is a complex organic compound with the CAS number 1114614-38-8. This compound belongs to the class of acetamides, which are widely used in pharmaceuticals, agrochemicals, and materials science due to their versatile chemical properties and potential bioactivity. The structure of this compound is characterized by a cyclohexyl group attached to an acetamide moiety, which is further connected to a phenyl ring substituted with a methanesulfonylpyridazine group. This combination of functional groups makes it a promising candidate for various applications in drug discovery and chemical synthesis.

The cyclohexyl group in the molecule contributes to its hydrophobicity and stability, while the methanesulfonyl group introduces electrophilic character, enhancing the compound's reactivity in certain chemical transformations. The pyridazine ring, being an aromatic heterocycle, adds rigidity and potential for hydrogen bonding interactions, which are crucial for bioavailability and target binding in pharmacological applications.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other enzyme-targeting agents. For instance, researchers have explored the role of pyridazine derivatives in modulating protein-protein interactions, a key area in cancer therapy. The methanesulfonylpyridazine moiety in this compound has shown potential as a scaffold for designing inhibitors of histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer progression.

Moreover, the acetamide group is known for its ability to form amide bonds, making it a valuable component in peptide synthesis and drug delivery systems. The integration of this group with the cyclohexyl and pyridazine moieties creates a unique balance between lipophilicity and hydrophilicity, which is essential for optimizing drug-like properties such as solubility and permeability.

From a synthetic perspective, the construction of 2-cyclohexyl-N-3-(6-methanesulfonylpyridazin-3-yl)phenylacetamide involves multi-step reactions that showcase the versatility of modern organic chemistry techniques. The synthesis typically begins with the preparation of intermediates such as cyclohexanecarboxylic acid and methanesulfonylpyridazine derivatives, followed by coupling reactions to assemble the final product. These steps often employ catalytic methods or transition metal-mediated processes to achieve high yields and selectivity.

In terms of applications, this compound has been studied for its potential as a lead molecule in drug discovery programs targeting neurodegenerative diseases, inflammation, and cancer. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in these conditions, suggesting further investigation into its therapeutic potential.

From an environmental standpoint, understanding the fate and toxicity of 2-cyclohexyl-N-3-(6-methanesulfonylpyridazin-3-yl)phenylacetamide is crucial for its safe handling and disposal. Research into its biodegradation pathways has revealed that it undergoes hydrolysis under specific conditions, leading to the formation of less complex byproducts that are more readily metabolized by microorganisms.

In conclusion, 2-cyclohexyl-N-3-(6-methanesulfonylpyridazin-3-yl)phenylacetamide (CAS No: 1114614-38-8) represents a sophisticated example of modern organic chemistry's ability to design molecules with tailored properties for diverse applications. Its structure combines functional groups that offer both chemical reactivity and biological activity, making it a valuable tool for researchers across multiple disciplines.